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Compound of Interest

Compound Name: p-Tyramine-d4 Hydrochloride

CAS No.: 1188266-06-9

Cat. No.: B1146592

Get Quote

Executive Summary: Immediate Action Required
Do NOT dispose of p-Tyramine-d4 Hydrochloride down the sink. Although p-Tyramine-d4
Hydrochloride is a stable isotope-labeled salt, it retains the potent sympathomimetic biological

activity of its parent compound (Tyramine).[1] It must be managed as Hazardous Chemical

Waste intended for high-temperature incineration.

Primary Hazard: Skin/Eye/Respiratory Irritant (H315, H319, H335); Bioactive Amine.

Disposal Method: Segregated Lab Pack for Off-Site Incineration.

Key Incompatibility:Strong Oxidizers (e.g., Nitric Acid, Perchlorates) and Acid Chlorides.

Hazard Identification & Technical Justification
To ensure E-E-A-T (Experience, Expertise, Authoritativeness, and Trustworthiness), we must

understand why specific disposal routes are chosen.
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Property Data Operational Implication

Chemical Identity
4-(2-Aminoethyl)phenol-d4

hydrochloride

Deuterium labeling (

H) does not alter the

toxicological profile compared

to standard Tyramine.[1]

Bioactivity Sympathomimetic Amine

Mimics neurotransmitters; can

induce hypertensive crises if

released into water systems

affecting aquatic life or

downstream water quality.[1]

Acidity (pH) Weakly Acidic Salt

Solutions are stable but can

react violently with strong

bases or oxidizers.[1]

RCRA Status Not P-Listed or U-Listed

Regulated as "Unlisted

Hazardous Waste" based on

toxicity characteristics.[1]

Expert Insight: While many salts are considered benign, Tyramine-d4 is a false

neurotransmitter precursor. Standard wastewater treatment plants are not designed to

denature bioactive amines effectively. Therefore, drain disposal is strictly prohibited to prevent

"pharmaceuticals in the environment" (PiE) contamination.

Pre-Disposal Protocol: The Self-Validating System
A self-validating system ensures that errors (like mixing incompatibles) are physically prevented

before they happen. Follow this segregation logic:

Step 1: Segregation & Compatibility Check
Before moving the waste to a satellite accumulation area, verify the waste stream.
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Waste: p-Tyramine-d4 HCl

Physical State?

Solid / Powder Liquid Solution

Stream A: Solid Organic Waste
(Trace-Contaminated Debris)

  Segregate from Sharps  

Mixed with Oxidizers?

Check pH

  No  

STOP: Explosion Hazard
Neutralize Oxidizer First

  Yes (e.g., Nitric Acid)  

Stream B: Aqueous/Organic Waste
(Non-Halogenated)

  pH 4-9  

Click to download full resolution via product page

Figure 1: Decision tree for waste segregation. Ensure the waste is never mixed with oxidizing

agents.

Step 2: Containerization
Solids: Place contaminated gloves, weigh boats, and trace powders into a clear polyethylene

bag (minimum 4 mil thickness). Seal and place into the solid waste drum.

Liquids: Collect in a chemically resistant HDPE or amber glass container.
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Critical Check: Do not fill >90% capacity to allow for thermal expansion.

Labeling: Must read "HAZARDOUS WASTE - p-Tyramine-d4 Hydrochloride Solution."[1]

Operational Disposal Workflow
This workflow describes the "Cradle-to-Grave" path, ensuring compliance with EPA and local

regulations.

1. Generation
(Lab Bench)

2. Satellite Accumulation
(Secondary Containment)

  Segregate   3. Labeling
(Chemical Name + CAS)

  Tag Immediately   4. EHS / Contractor Pickup
(Lab Pack)

  Request Pickup   5. High-Temp Incineration
(Off-Site)

  Manifest Tracking  

Click to download full resolution via product page

Figure 2: The compliant lifecycle of Tyramine-d4 waste.

Detailed Protocol:
Generation: Collect all rinsate. If the d4-isotope was used as an internal standard (ISTD), the

concentrations are likely low (<1 mg/mL). However, the solvent (often Methanol or

Acetonitrile) dictates the primary waste code.

Labeling:

If pure substance: Label as "p-Tyramine-d4 Hydrochloride".[1]

If in solvent: Label as "Flammable Liquid, Toxic" (if in MeOH/ACN).

CAS #: Use 1189884-47-6 (labeled) or 60-19-5 (unlabeled parent) with a note "Deuterated

Analog".[1]

Storage: Store in a cool, dry place away from heat sources. Ensure the cap is TFE-lined to

prevent organic vapor leaching.

Regulatory Compliance & Coding

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b1146592/docs?utm_src=pdf-body#operational-disposal-guide-p-tyramine-d4-hydrochloride-1
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://www.benchchem.com/product/b1146592/docs?utm_src=pdf-body-img#operational-disposal-guide-p-tyramine-d4-hydrochloride-1
https://www.benchchem.com/product/b1146592/docs?utm_src=pdf-body#operational-disposal-guide-p-tyramine-d4-hydrochloride-1
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1146592?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Since p-Tyramine-d4 is not explicitly P-listed or U-listed by the EPA, it defaults to characteristic

classification.[1]

Regulatory Body Classification Waste Code (Typical)

EPA (RCRA) Unlisted Hazardous Waste

D001 (if in flammable

solvent)Not Regulated (if pure

solid, but best practice dictates

treating as hazardous)

DOT (Transport)
Not Regulated as Dangerous

Goods (Solid)
N/A (unless in solution)

EU (CLP) Skin Irrit. 2, Eye Irrit. 2

18 01 06 (Chemicals

consisting of or containing

hazardous substances)

Note on Deuterium: Regulatory bodies (EPA, OSHA) generally do not distinguish between the

hydrogen and deuterium forms regarding waste classification. Treat exactly as the parent

compound.

Emergency Contingencies
Spill Response (Solid Powder):

Isolate: Evacuate the immediate area (3-meter radius).

PPE: Wear nitrile gloves, lab coat, and N95 dust mask (to prevent inhalation of bioactive

dust).

Clean:

Cover spill with damp paper towels (to prevent dust generation).

Sweep carefully into a bag.

Clean surface with 10% bleach solution (oxidizes the amine), followed by water.

Disposal: Place all cleanup materials into the Solid Hazardous Waste stream.
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Spill Response (Liquid Solution):

Absorb with vermiculite or standard organic spill pads.

Do NOT use sawdust (potential reaction with oxidizers if present).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.ncbi.nlm.nih.gov/books/NBK55878/
https://www.epa.gov/hw/defining-hazardous-waste-listed-characteristic-and-mixed-radiological-wastes
https://www.benchchem.com/product/b1146592?utm_src=pdf-custom-synthesis#bc-rfq
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://www.benchchem.com/product/b1146592/docs#operational-disposal-guide-p-tyramine-d4-hydrochloride-1
https://www.benchchem.com/product/b1146592/docs#operational-disposal-guide-p-tyramine-d4-hydrochloride-1
https://www.benchchem.com/product/b1146592/docs#operational-disposal-guide-p-tyramine-d4-hydrochloride-1
https://www.benchchem.com/product/b1146592/docs#operational-disposal-guide-p-tyramine-d4-hydrochloride-1
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1146592?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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